4-bromo-3-{[(2-methylphenyl)amino]sulfonyl}-N-phenylbenzamide

• IUPAC Name: 4-bromo-3-[(2-methylphenyl)sulfamoyl]-N-phenylbenzamide
• InChI: InChI=1S/C20H17BrN2O3S/c1-14-7-5-6-10-18(14)23-27(25,26)19-13-15(11-12-17(19)21)20(24)22-16-8-3-2-4-9-16/h2-13,23H,1H3,(H,22,24)
• InChI Key: BURZUUCXAXHIAD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NS(=O)(=O)C2=C(C=CC(=C2)C(=O)NC3=CC=CC=C3)Br
• Molecular Formula: C20H17BrN2O3S
• Molecular Weight: 445.3 g/mol

Description

The compound “4-bromo-3-{[(2-methylphenyl)amino]sulfonyl}-N-phenylbenzamide” is a complex organic molecule that contains several functional groups. It has a benzamide group (N-phenylbenzamide), a sulfonyl group (sulfonyl), and a bromine atom attached to the benzene ring.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a benzene ring, with the bromine atom, the sulfonyl group, and the benzamide group attached at specific positions.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. The bromine atom might make the compound susceptible to nucleophilic aromatic substitution reactions. The sulfonyl group could potentially undergo a variety of reactions, including elimination or substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and the functional groups present. For example, the presence of the bromine atom might increase the compound’s molecular weight and could influence its boiling and melting points.

Mechanism of Action

Without specific context (such as the compound’s use in a biological system or a chemical reaction), it’s difficult to comment on the mechanism of action.

Safety and Hazards

As with any chemical compound, handling “4-bromo-3-{[(2-methylphenyl)amino]sulfonyl}-N-phenylbenzamide” would require appropriate safety measures. It’s important to avoid inhalation, ingestion, or skin contact, and to use the compound in a well-ventilated area.

Future Directions

The potential applications and future directions for this compound would depend on its physical and chemical properties, as well as its reactivity. It could potentially be used in the synthesis of other complex organic compounds, or in various industrial applications.